2-cyclopentylsulfanyl-N-methylacetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-methylacetamide
• InChI: InChI=1S/C8H15NOS/c1-9-8(10)6-11-7-4-2-3-5-7/h7H,2-6H2,1H3,(H,9,10)
• InChI Key: AGOOAVHRXSKPHS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1CCCC1
• Molecular Formula: C8H15NOS
• Molecular Weight: 173.28 g/mol

Description

2-cyclopentylsulfanyl-N-methylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the sulfonamide family and is known to exhibit a range of biological activities. Additionally, we will list as many future directions as possible.

Scientific Research Applications

2-cyclopentylsulfanyl-N-methylacetamide has been found to exhibit a range of biological activities, making it a promising compound for various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry. Researchers have found that this compound exhibits potential as an anti-inflammatory agent, making it a promising candidate for the development of new drugs to treat inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-cyclopentylsulfanyl-N-methylacetamide is not yet fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes involved in the inflammatory response, thereby reducing inflammation.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory properties, 2-cyclopentylsulfanyl-N-methylacetamide has also been found to exhibit other biochemical and physiological effects. For example, studies have suggested that this compound may have antioxidant properties, which could make it useful for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-cyclopentylsulfanyl-N-methylacetamide in lab experiments is its ability to exhibit a range of biological activities. This makes it a promising candidate for the development of new drugs and therapies. However, one of the main limitations of using this compound is that its mechanism of action is not yet fully understood, which could make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions that researchers could take in the study of 2-cyclopentylsulfanyl-N-methylacetamide. One potential direction is to further investigate its anti-inflammatory properties and potential use in the treatment of inflammatory diseases. Another potential direction is to explore its antioxidant properties and potential use in the treatment of oxidative stress-related diseases. Additionally, researchers could investigate the compound's potential as a drug delivery system or its use in other applications, such as agriculture or environmental science.
Conclusion:
In conclusion, 2-cyclopentylsulfanyl-N-methylacetamide is a promising compound that exhibits a range of biological activities. Its potential applications in various fields make it an interesting topic for scientific research. Although its mechanism of action is not yet fully understood, researchers continue to investigate its potential uses and applications. As further research is conducted, it is likely that new and exciting applications for this compound will be discovered.

Synthesis Methods

The synthesis of 2-cyclopentylsulfanyl-N-methylacetamide involves the reaction of cyclopentylamine with methyl chloroacetate, followed by the reaction of the resulting product with thioacetamide. This process results in the formation of 2-cyclopentylsulfanyl-N-methylacetamide as a white crystalline solid.